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Compound of Interest

Compound Name: 2,4-Dimethyldecane

Cat. No.: B1670048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4-Dimethyldecane (C₁₂H₂₆) is a branched-chain alkane that may be of interest in various

fields, including environmental analysis, petroleum research, and as a potential biomarker.

Accurate and sensitive detection of this compound is crucial for these applications. This

document provides detailed application notes and protocols for the analytical detection of 2,4-
Dimethyldecane, primarily focusing on Gas Chromatography-Mass Spectrometry (GC-MS), a

powerful and widely used technique for the analysis of volatile and semi-volatile organic

compounds.

Physicochemical Properties of 2,4-Dimethyldecane
A summary of the key physicochemical properties of 2,4-Dimethyldecane is presented in the

table below. This information is essential for method development, particularly for gas

chromatography.
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Property Value Reference

Molecular Formula C₁₂H₂₆ [1][2]

Molecular Weight 170.33 g/mol [1][3]

CAS Number 2801-84-5 [1][3]

Boiling Point 195.9 °C (predicted)

Kovats Retention Index

Standard non-polar 1115 [3]

Semi-standard non-polar 1106 [3]

Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is the method of choice for the identification and quantification of 2,4-Dimethyldecane
due to its high sensitivity, selectivity, and ability to provide structural information. The method

involves the separation of 2,4-Dimethyldecane from other components in a sample using a

gas chromatograph, followed by detection and identification using a mass spectrometer.

Experimental Workflow
The general workflow for the analysis of 2,4-Dimethyldecane by GC-MS is illustrated in the

diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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